Cas no 61151-00-6 (Phenol, 2,4,6-tris[(butylthio)methyl]-)

• Product Name: Phenol, 2,4,6-tris[(butylthio)methyl]-
• CAS No: 61151-00-6
• MF: C₂₁H₃₆OS₃
• MW: 400.704942703247
• CID: 490527
• PubChem ID: 71398955
• Update Time: 2025-04-19

Phenol, 2,4,6-tris[(butylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4,6-tris[(butylthio)methyl]-
• 2,4,6-tris(butylsulfanylmethyl)phenol
• 2,4,6-TRIS[(BUTYLSULFANYL)METHYL]PHENOL
• DTXSID20820343
• 61151-00-6

• Inchi： 1S/C21H36OS3/c1-4-7-10-23-15-18-13-19(16-24-11-8-5-2)21(22)20(14-18)17-25-12-9-6-3/h13-14,22H,4-12,15-17H2,1-3H3
• InChI Key： VJWGSCJRZHAENA-UHFFFAOYSA-N
• SMILES： S(CCCC)CC1C=C(CSCCCC)C=C(CSCCCC)C=1O

Computed Properties

• Exact Mass: 400.19308
• Monoisotopic Mass: 400.19282929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 96.1Ų

Experimental Properties

• PSA: 20.23